2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((2-methylbenzyl)oxy)phenol

• IUPAC Name: 2-[2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl]-5-[(2-methylphenyl)methoxy]phenol
• InChI: InChI=1S/C26H25N3O4/c1-3-31-22-10-6-7-11-23(22)33-24-15-28-26(27)29-25(24)20-13-12-19(14-21(20)30)32-16-18-9-5-4-8-17(18)2/h4-15,30H,3,16H2,1-2H3,(H2,27,28,29)
• InChI Key: XNTVGOPHJNHTAG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OC2=CN=C(N=C2C3=C(C=C(C=C3)OCC4=CC=CC=C4C)O)N
• Molecular Formula: C26H25N3O4
• Molecular Weight: 443.5 g/mol

Description

2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((2-methylbenzyl)oxy)phenol is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique structure and properties that make it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Structural Analysis

• The research delves into the synthesis of heterocyclic phenols and explores their structural dynamics. For instance, the study by Dennin, Blondeau, and Sliwa (1991) discusses the synthesis of new heterocyclic phenols like 9-Hydroxypyrido[1,2-a]pyrimidin-4-one and its derivatives, showcasing the chemical reactions and structural transformations involved in synthesizing complex phenolic compounds (Dennin, Blondeau, & Sliwa, 1991).

Chemical Interactions and Properties

• Studies on similar compounds reveal intricate chemical interactions and properties. For instance, Orio et al. (2010) researched the spin interaction in octahedral zinc complexes of mono- and diradical Schiff and Mannich bases, providing insights into the electronic and magnetic properties of such complexes, which could be relevant for understanding the characteristics of phenolate compounds (Orio et al., 2010).

Applications in Material Science and Catalysis

• The studies indicate that compounds with phenolate-type ligands, like those researched by Peralta et al. (2010), exhibit significant catalytic activities, suggesting potential applications in material science and catalysis. Such insights can be pivotal in understanding the catalytic and binding capabilities of similar compounds (Peralta et al., 2010).

Molecular Modeling and Drug Synthesis

• Additionally, research into similar compounds often extends into molecular modeling and the synthesis of drugs. For instance, Stuart et al. (1983) developed a new route to synthesize trimethoprim derivatives, highlighting the importance of molecular structures in pharmaceutical synthesis, which could be relevant for the synthesis or application of complex compounds like 2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((2-methylbenzyl)oxy)phenol (Stuart et al., 1983).